Cas no 83889-80-9 (3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)-)

• Product Name: 3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)-
• CAS No: 83889-80-9
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 727207
• PubChem ID: 134369
• Update Time: 2025-04-19

3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Benzofuranone,2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-, (2R)-
• (2S,4S,4aS,6R,8aR)-6-(hydroxymethyl)-4-[2-hydroxy-4-(2-methyloctan-2-yl)phenyl]-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-ol
• marsupsin
• SCHEMBL4688877
• (-)-2,6-dihydroxy-2-((4-hydroxyphenyl)methyl)-4-methoxy-3(2H)-benzofuranone
• 2,6-dihydroxy-2-(4-hydroxybenzyl)-4-methoxy-1-benzofuran-3(2H)-one
• Marsuosin
• 3(2H)-Benzofuranone, 2,6-dihydroxy-2-((4-hydroxyphenyl)methyl)-4-methoxy-, (-)-
• carpusin
• Q27135300
• CHEMBL512396
• 2,6-Dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-1-benzofuran-3(2H)-one
• DTXSID601004019
• Carasinaurone
• CHEBI:66680
• 2,6-dihydroxy-2-[(4-hydroxyphenyl)methyl]-4-methoxy-1-benzofuran-3-one
• 83889-80-9
• LMPK12130076

• Inchi： 1S/C16H14O6/c1-21-12-6-11(18)7-13-14(12)15(19)16(20,22-13)8-9-2-4-10(17)5-3-9/h2-7,17-18,20H,8H2,1H3
• InChI Key： IQTGAKWQIFFPQX-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=C(C=2C(C1(CC1C=CC(=CC=1)O)O)=O)OC)O

Computed Properties

• Exact Mass: 302.079
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.506
• Boiling Point: 594.9°C at 760 mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.689

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Auronols